4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
Cat. No. B2480441
Key on ui cas rn:
470461-09-7
M. Wt: 313.142
InChI Key: VFNYZNWPLITFPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08187494B2
Procedure details
4-Bromoiodobenzene (1) (20.0 g), 4-ethoxy-2,3-difluorophenylboronic acid (2) (14.4 g), potassium carbonate (29.3 g), Pd(Ph3P)2Cl2 (1.49 g), toluene (100 ml), Solmix A-11 (100 ml), and water (100 ml) were put in a reaction vessel under a nitrogen atmosphere, and heated under reflux for 2 hours. The reaction mixture was cooled to 25° C., and then poured into water (500 ml) and toluene (500 ml), and mixed. The mixture was then allowed to stand until it had separated into two phases of organic and aqueous phases, and an extractive operation to an organic phase was carried out. The organic phase obtained was fractionated, washed with water, and then dried over anhydrous magnesium sulfate. The solution obtained was concentrated under reduced pressure, and the residue obtained was purified with a fractional operation by means of column chromatography using toluene as the eluent and silica gel as the stationary phase powder. The product was further purified by means of recrystallization from Solmix A-11 and dried, giving 20.8 g of 4-ethoxy-4′-bromo-2,3-difluoro-1,1′-biphenyl (3). The yield based on the compound (1) was 94.0%.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5](I)=[CH:4][CH:3]=1.[CH2:9]([O:11][C:12]1[CH:17]=[CH:16][C:15](B(O)O)=[C:14]([F:21])[C:13]=1[F:22])[CH3:10].C(=O)([O-])[O-].[K+].[K+]>Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C1(C)C=CC=CC=1.O>[CH2:9]([O:11][C:12]1[CH:17]=[CH:16][C:15]([C:5]2[CH:6]=[CH:7][C:2]([Br:1])=[CH:3][CH:4]=2)=[C:14]([F:21])[C:13]=1[F:22])[CH3:10] |f:2.3.4,^1:31,50|
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Inputs
Step One
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Name
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|
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Quantity
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20 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)I
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Name
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Quantity
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14.4 g
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Type
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reactant
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Smiles
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C(C)OC1=C(C(=C(C=C1)B(O)O)F)F
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Name
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Quantity
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29.3 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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1.49 g
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Type
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catalyst
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Smiles
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Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 2 hours
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Duration
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2 h
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ADDITION
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Type
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ADDITION
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Details
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mixed
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CUSTOM
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Type
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CUSTOM
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Details
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had separated into two phases of organic and aqueous phases
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase obtained
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The solution obtained
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue obtained
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CUSTOM
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Type
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CUSTOM
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Details
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was purified with a fractional operation by means of column chromatography
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CUSTOM
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Type
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CUSTOM
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Details
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The product was further purified by means of recrystallization from Solmix A-11
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OC1=C(C(=C(C=C1)C1=CC=C(C=C1)Br)F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 94% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
